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Compound of Interest

Compound Name: Picilorex

Cat. No.: B1200125

Picilorex is a pharmaceutical compound formerly investigated for its anorectic properties,
intended to be used as an appetite suppressant. Identified chemically as 3-(4-Chlorophenyl)-5-
cyclopropyl-2-methylpyrrolidine, it was also known by the developmental code UP 507-04 and
was intended to be marketed under the brand name Roxenan. Despite its classification as a
monoamine reuptake inhibitor and a stimulant, Picilorex remains a largely obscure entity
within the scientific and medical literature, with a scarcity of publicly available data on its
discovery, development, and clinical evaluation.

Limited Available Data

A comprehensive review of scientific databases, patent libraries, and regulatory archives
reveals a significant lack of detailed information regarding Picilorex. Key data points crucial for
a thorough technical understanding of a pharmaceutical agent are notably absent from the
public record. This includes specifics about its discovery, such as the individuals or research
institution responsible, and the timeline of its initial synthesis and characterization.

Furthermore, detailed preclinical and clinical data are not readily available. Information on its
pharmacokinetic profile (absorption, distribution, metabolism, and excretion),
pharmacodynamic properties (binding affinities for monoamine transporters, dose-response
relationships), and the results of any clinical trials that may have been conducted remain
unpublished or inaccessible. The reasons for the discontinuation of its development and its
failure to reach the market are also not documented in available resources.

General Pharmacological Class
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As a monoamine reuptake inhibitor, Picilorex would theoretically function by blocking the
reabsorption of neurotransmitters such as dopamine, norepinephrine, and serotonin in the
brain. This mechanism is common to many stimulant and antidepressant drugs. The intended
therapeutic effect as an anorectic would stem from the increased levels of these

neurotransmitters in the synaptic cleft, which can lead to a reduction in appetite and food
intake.

Below is a generalized diagram illustrating the proposed mechanism of action for a monoamine
reuptake inhibitor like Picilorex.
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Caption: Proposed mechanism of action for Picilorex as a monoamine reuptake inhibitor.
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Conclusion

Due to the profound lack of available scientific and clinical data, a detailed technical guide on
the discovery and history of Picilorex cannot be constructed. The core requirements for
quantitative data presentation, detailed experimental protocols, and specific signaling pathway
visualizations cannot be met. Picilorex serves as an example of a pharmaceutical candidate
that, for reasons not publicly known, did not progress through the development and regulatory
pipeline to become a marketed drug, leaving behind a minimal footprint in the scientific
literature.

¢ To cite this document: BenchChem. [Picilorex: An Obscure Anorectic Agent]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200125#discovery-and-history-of-picilorex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1200125?utm_src=pdf-body
https://www.benchchem.com/product/b1200125?utm_src=pdf-body
https://www.benchchem.com/product/b1200125#discovery-and-history-of-picilorex
https://www.benchchem.com/product/b1200125#discovery-and-history-of-picilorex
https://www.benchchem.com/product/b1200125#discovery-and-history-of-picilorex
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

